Cas no 6631-89-6 (3-tert-Butyl-1-phenyl-2-pyrazolin-5-one)

• Product Name: 3-tert-Butyl-1-phenyl-2-pyrazolin-5-one
• CAS No: 6631-89-6
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 85732
• PubChem ID: 245718
• Update Time: 2025-04-18

3-tert-Butyl-1-phenyl-2-pyrazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 3-tert-Butyl-1-phenyl-2-pyrazolin-5-one
• Butylphenylpyrazolinone
• 5-tert-butyl-2-phenyl-4H-pyrazol-3-one
• 3H-Pyrazol-3-one,5-(1,1-dimethylethyl)-2,4-dihydro-2-phenyl
• 3-tert-butyl-1-phenyl-1H-pyrazol-5(4H)-one
• 3-tert-butyl-1-phenyl-2-pyrazol-5-one
• 3-tert-butyl-1-phenyl-5(1H)-pyrazolone
• 5-tert. Butyl-3,4-dihydro-2-phenyl-2H-pyrazol-3-on
• 5-tert-butyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
• 5-tert-butyl-2-phenyl-2,4-dihydropyrazol-3-one
• CS-0207319
• 3-TERT-BUTYL-1-PHENYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE
• SR-01000596944
• 6631-89-6
• BTB 07042
• CHEMBL4241417
• HMS546A07
• Maybridge1_001591
• NSC-57945
• 2-Pyrazolin-5-one, 3-tert-butyl-1-phenyl-
• 5-tert-Butyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one #
• CCG-54368
• BB 0219324
• MFCD00051762
• BDBM50463616
• SCHEMBL7528553
• FT-0616391
• SR-01000596944-1
• PS-11150
• DTXSID30288874
• NOSULZKBEJXMKJ-UHFFFAOYSA-N
• 3-(tert-Butyl)-1-phenyl-1H-pyrazol-5(4H)-one
• SR-01000596944-2
• NSC57945
• AKOS000271442
• 3H-Pyrazol-3-one, 5-(1,1-dimethylethyl)-2,4-dihydro-2-phenyl-

• MDL： MFCD00051762
• Inchi： 1S/C13H16N2O/c1-13(2,3)11-9-12(16)15(14-11)10-7-5-4-6-8-10/h4-8H,9H2,1-3H3
• InChI Key： NOSULZKBEJXMKJ-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C)(C)C)=NN1C1C=CC=CC=1
• BRN： 4804384

Computed Properties

• Exact Mass: 216.12600
• Monoisotopic Mass: 216.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.7

Experimental Properties

• Density: 1.07
• Melting Point: 105-108°C
• Boiling Point: 353.6°C at 760 mmHg
• Flash Point: 167.7°C
• Refractive Index: 1.564
• PSA: 32.67000
• LogP: 2.32600

3-tert-Butyl-1-phenyl-2-pyrazolin-5-one Security Information

• Hazard Statement： Irritant
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25